![molecular formula C13H7NO4 B1202542 2-Nitro-6H-dibenzo[b,d]pyran-6-one CAS No. 6623-66-1](/img/structure/B1202542.png)
2-Nitro-6H-dibenzo[b,d]pyran-6-one
Overview
Description
2-Nitro-6H-dibenzo[b,d]pyran-6-one is a chemical compound with the molecular formula C13H7NO4 . It is a derivative of 6H-Dibenzo[b,d]pyran-6-one, also known as 3,4-Benzocoumarin , which is a kind of expanded structure of coumarin derivatives .
Synthesis Analysis
The synthesis of 2-Nitro-6H-dibenzo[b,d]pyran-6-one and its derivatives has been reported in several studies. For instance, under severe nitration conditions, 2,4,8-trinitro-6H-dibenzo[b,d]pyran-6-one is cleaved to give 2-hydroxy-2′-carboxy-3,5,4′-trinitro-biphenyl . Another study reported the one-pot synthesis of 8-Amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one from 2′,6′-dimethoxy-4-nitro-1,1′-biphenyl-2-carboxylic acid methyl ester using hydroiodic acid as a reagent to effect O-demethylation, lactonization, and nitro reduction to amine .Molecular Structure Analysis
The molecular structure of 2-Nitro-6H-dibenzo[b,d]pyran-6-one consists of 13 Carbon atoms, 7 Hydrogen atoms, 1 Nitrogen atom, and 4 Oxygen atoms . The molecular weight of this compound is 241.1990 .Scientific Research Applications
Atmospheric Chemistry : Nitrodibenzopyranones, including 2-Nitro-6H-dibenzo[b,d]pyran-6-one, were quantified in ambient air samples, providing evidence for atmospheric mutagen formation. These compounds are formed in the atmosphere and have been identified in urban dust and diesel particulate material (Helmig et al., 1992).
Synthetic Chemistry : The one-pot synthesis of 8-amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one, a derivative of 2-Nitro-6H-dibenzo[b,d]pyran-6-one, was achieved using hydroiodic acid as a reagent, representing an improvement over previously reported multi-step reactions (Jilani, 2007).
Electrophotographic Sensitizers : Methods for synthesizing nitro-substituted dioxotetrahydrodioxapyrenes and 6H-dibenzo[b,d]pyran-6-one were developed in search of effective sensitizers for electrophotographic layers based on carbazole-containing polymers (Andrievskii et al., 1985).
Pharmacology : Compounds derived from 6H-dibenzo[b,d]pyran-6-one, isolated from the endophytic fungus Cephalosporium acremonium, showed pronounced anticancer activities against SW1116 cells (Zhang et al., 2005).
Catalysis in Organic Synthesis : Ruthenium-catalyzed carbonylative C-H cyclization of 2-arylphenols was used to synthesize various 6H-dibenzo[b,d]pyran-6-ones, highlighting the compound's relevance in organic synthetic methodologies (Inamoto et al., 2013).
Natural Products Chemistry : Natural dibenzo[b,d]pyran-6-ones, which include derivatives of 2-Nitro-6H-dibenzo[b,d]pyran-6-one, are found in plants, fungi, lichens, and animal waste and possess a range of biological activities, including cytotoxic, antioxidant, antifungal, and antimicrobial properties (Garazd & Garazd, 2016).
properties
IUPAC Name |
2-nitrobenzo[c]chromen-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7NO4/c15-13-10-4-2-1-3-9(10)11-7-8(14(16)17)5-6-12(11)18-13/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSXRBWUONVTXSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=CC(=C3)[N+](=O)[O-])OC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60984736 |
Source
|
| Record name | 2-Nitro-6H-dibenzo[b,d]pyran-6-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60984736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitro-6H-dibenzo[b,d]pyran-6-one | |
CAS RN |
6623-66-1 |
Source
|
| Record name | 2-Nitro-6H-dibenzo[b,d]pyran-6-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6623-66-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Nitro-6H-dibenzo(b,d)pyran-6-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006623661 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC55543 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55543 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Nitro-6H-dibenzo[b,d]pyran-6-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60984736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Nitro-3,4-benzocoumarin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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